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Introduction
BML-280 is a versatile small molecule inhibitor with demonstrated relevance in the fields of

inflammation and immunology. Primarily recognized as a potent and selective inhibitor of

phospholipase D2 (PLD2), emerging evidence also points to its role in modulating critical

inflammatory pathways, including Wnt/β-catenin and NF-κB signaling. These pathways are

central to the production of pro-inflammatory cytokines and the regulation of immune cell

function, making BML-280 a valuable tool for investigating inflammatory diseases and

exploring novel therapeutic strategies.

These application notes provide a comprehensive overview of BML-280's utility in inflammation

and immunology research, including its mechanism of action, quantitative data on its effects,

and detailed protocols for key experimental applications.

Mechanism of Action
BML-280 exerts its effects through the inhibition of key signaling molecules involved in

inflammatory processes. While it is a selective inhibitor of PLD2, its impact on inflammatory

pathways may also be linked to the modulation of tankyrase activity and subsequent effects on

the Wnt/β-catenin signaling cascade.
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Research has indicated that BML-280 can suppress the production of key pro-inflammatory

cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1beta (IL-1β), and

Interleukin-8 (IL-8), in cell-based models of inflammation. This inhibitory action is likely

mediated through the modulation of the NF-κB signaling pathway, a master regulator of

inflammatory gene expression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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